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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B7769516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Propionitrile (also known as ethyl cyanide or propanenitrile) is a versatile solvent and a key

building block in organic synthesis, finding applications in pharmaceutical and chemical

industries. However, its high toxicity and flammability necessitate stringent safety protocols in a

laboratory setting. This guide provides a comprehensive overview of the safe handling, storage,

and disposal of propionitrile, along with emergency procedures and detailed technical data to

ensure the well-being of laboratory personnel and compliance with safety standards.

Propionitrile is a colorless liquid with a sweet, ethereal odor.[1][2] It is highly flammable and

can be fatal if swallowed, inhaled, or in contact with skin.[3][4][5] The toxicity of propionitrile is

linked to its metabolic conversion to cyanide in the body.[1][2] Strict adherence to the protocols

outlined in this document is crucial for mitigating the risks associated with the use of this

compound.

Chemical and Physical Properties
A thorough understanding of propionitrile's physical and chemical properties is fundamental to

its safe handling. These properties dictate its behavior under various laboratory conditions and

inform the design of safe experimental setups.
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Property Value Reference

Molecular Formula C₃H₅N [2][6]

Molecular Weight 55.08 g/mol [2][7]

Appearance Colorless liquid [1][2][6]

Odor Sweetish, ethereal [1][2][6]

Boiling Point 97 °C (207 °F) [2][7]

Melting Point -93 °C (-135.4 °F) [2]

Flash Point 2 °C (35.6 °F) (Closed Cup) [3]

Vapor Pressure 40 mmHg at 22 °C (71.6 °F) [7]

Vapor Density 1.9 (Air = 1) [3][7]

Specific Gravity 0.782 g/mL at 25 °C [2]

Solubility in Water Soluble [6][7]

Lower Explosive Limit (LEL) 3.1% [2][7]

Upper Explosive Limit (UEL) 14% [7]

Toxicological Data and Exposure Limits
Propionitrile is classified as highly toxic.[7] Exposure through inhalation, ingestion, or skin

contact can be fatal.[3][5] The primary mechanism of toxicity involves the in vivo metabolism of

propionitrile to cyanide, which inhibits cellular respiration.[2]

Parameter Value Species Reference

LD₅₀ (Oral) 39 mg/kg Rat [2][3][8]

LD₅₀ (Dermal) 128 mg/kg Rabbit [8]

LC₅₀ (Inhalation) 3.3 mg/L (4 hours) Rat [8]

Occupational Exposure Limits
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Organization Limit Notes

NIOSH REL TWA 6 ppm (14 mg/m³) 10-hour workshift[2][3][6]

OSHA PEL TWA 5 mg/m³
As CN, with skin absorption

warning[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling propionitrile to prevent exposure.

PPE Category Specification

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile or

chloroprene). Always inspect gloves before use

and dispose of them properly after handling.[9]

Eye Protection

Chemical splash goggles are required. A face

shield should also be worn when there is a

significant risk of splashing.[10]

Skin and Body Protection

A lab coat must be worn and fully buttoned.[9]

For larger quantities or in case of potential for

significant exposure, a chemical-resistant apron

or suit is recommended.

Respiratory Protection

All work with propionitrile must be conducted in

a certified chemical fume hood.[9] If exposure

limits are likely to be exceeded, a NIOSH-

approved respirator with an organic vapor

cartridge is required.

Laboratory Handling and Storage Protocols
General Handling Protocol

Preparation: Before starting any work, ensure that all necessary PPE is available and in

good condition. Locate the nearest eyewash station and safety shower.[10]
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Ventilation: All manipulations of propionitrile must be performed within a certified chemical

fume hood to minimize inhalation exposure.[9]

Dispensing: Use a grounded and bonded system when transferring propionitrile to prevent

static discharge, which can be an ignition source. Employ non-sparking tools.[1]

Heating: Avoid heating propionitrile with open flames. Use a heating mantle, steam bath, or

oil bath.

Hygiene: Do not eat, drink, or smoke in areas where propionitrile is handled.[1] Wash

hands thoroughly after handling the chemical, even if gloves were worn.

Contamination: Promptly clean any contaminated surfaces. Contaminated clothing should be

removed immediately and decontaminated before reuse.

Storage Protocol
Container: Store propionitrile in a tightly closed, properly labeled container.[11]

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[1][3]

Segregation: Store propionitrile separately from strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[2]

Flammability: Store in a designated flammables cabinet.

Spill, Leak, and Waste Disposal Procedures
Spill Cleanup Protocol

Evacuation and Alerting: In the event of a spill, immediately alert others in the vicinity and

evacuate the area.

Ignition Sources: Eliminate all sources of ignition (e.g., open flames, hot surfaces, sparks).[1]

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE, including respiratory protection if necessary.
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Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or earth. Do not use combustible materials like paper towels.

Collection: Using non-sparking tools, carefully collect the absorbed material into a sealable,

labeled container for hazardous waste.[7]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Large Spills: For large spills, evacuate the laboratory and contact the institution's

environmental health and safety (EHS) office immediately.

Waste Disposal Protocol
Containerization: Collect all propionitrile waste, including contaminated materials, in a

clearly labeled, sealed container.

Segregation: Do not mix propionitrile waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Disposal: Dispose of propionitrile waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Burning in a chemical incinerator

with an afterburner and scrubber is a common disposal method.[4]

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (avoid mouth-to-mouth

resuscitation).[6] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[1] Flush the affected skin with

large amounts of water for at least 15 minutes.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical

attention.
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[1] A water spray can be used to cool fire-exposed containers.[1]

Hazards: Propionitrile is a flammable liquid, and its vapors can form explosive mixtures with

air.[12] Vapors may travel to a source of ignition and flash back.[1] Containers may explode

when heated.[1] Hazardous combustion products include toxic fumes of nitrogen oxides and

hydrogen cyanide.[1]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4]

Visual Guides
Logical Workflow for Safe Handling of Propionitrile
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Verify Fume Hood Certification

Inspect and Don Appropriate PPE

Locate Emergency Equipment
(Eyewash, Shower, Fire Extinguisher)

Work Exclusively in Fume Hood

Proceed to Handling

Use Grounded Equipment and
Non-Sparking Tools

Dispense Smallest Necessary Quantity

Keep Container Closed When Not in Use

Decontaminate Work Area

Proceed to Post-Handling

Dispose of Waste in Labeled Container

Remove and Properly Store PPE

Wash Hands Thoroughly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Personnel and Evacuate Area

Eliminate Ignition Sources

Is the spill large or small?

Don Appropriate PPE

Small

Contact EHS/Emergency Services

Large

Contain Spill with Inert Absorbent

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident
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Propionitrile Exposure
(Inhalation, Dermal, Ingestion)

Metabolism in the Body
(e.g., by Cytochrome P450 enzymes)

Release of Cyanide (CN⁻)

Inhibition of Cytochrome c oxidase
in Mitochondria

Blockage of Cellular Respiration

Cellular Hypoxia and Cytotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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